Cas no 53277-41-1 (1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI))
53277-41-1 structure
Product Name:1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI)
CAS No:53277-41-1
MF:C9H8N2O
MW:160.17262172699
CID:1017935
PubChem ID:45086188
Update Time:2025-04-20
1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI)
- 1-ACETYL-1H-PYRROLO[3,2-C]PYRIDINE
- 1-(1H-pyrrolo[3,2-c]pyridin-1-yl)ethanone
- DB-363199
- 53277-41-1
-
- Inchi: 1S/C9H8N2O/c1-7(12)11-5-3-8-6-10-4-2-9(8)11/h2-6H,1H3
- InChI Key: QSOUQTUBFVWHTD-UHFFFAOYSA-N
- SMILES: O=C(C)N1C=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.9Ų
1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
53277-41-1 (1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI)) Related Products
- 576-15-8(1-ACETYLINDOLE)
- 574-39-0(9-Acetylcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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